2,4,6-Tri-2-pyridinyl-1,3,5-triazine

• Molecular Formula: C21H18Cl2N2O4
• Molecular Weight: 433.3 g/mol
• InChI: InChI=1S/C21H18Cl2N2O4/c1-28-15-5-2-13(3-6-15)18-19(24-8-10-29-11-9-24)21(27)25(20(18)26)14-4-7-16(22)17(23)12-14/h2-7,12H,8-11H2,1H3
• InChIKey: JMPJNNOSVCHYOU-UHFFFAOYSA-N

TPTZ Core Identity and Analytical Baseline

2,4,6-Tri-2-pyridinyl-1,3,5-triazine (CAS 3682-35-7; commonly abbreviated TPTZ) is a tridentate N-heterocyclic ligand comprising a central 1,3,5-triazine ring substituted at the 2, 4, and 6 positions with 2-pyridyl groups . It forms intensely colored bis-complexes with ferrous iron (Fe²⁺), exhibiting an absorption maximum at 593 nm with a molar absorptivity (ε) of approximately 22,600 L·mol⁻¹·cm⁻¹, which underpins its widespread use as a spectrophotometric reagent for iron determination . The Fe(TPTZ)₂²⁺ complex is stable over the pH range 3.4–5.8 and has a reported overall formation constant (log β₂) in the range of approximately 10.2–12.4, depending on experimental conditions . TPTZ also functions as a planar terdentate ligand for lanthanide and actinide coordination, making it relevant in solvent extraction chemistry for nuclear fuel cycle applications .

Spectrophotometric Reagent Fe(II) detection at 593 nm with high molar absorptivity in acidic to neutral matrices

Tridentate N-Donor Ligand Planar coordination for lanthanide and actinide complexation studies

pH-Tunable Basicity Low pKₐ profile supports workflows at acidic pH where analogues protonate

• [1] PubChem. 2,4,6-Tris(2'-pyridyl)-1,3,5-triazine. CID 77258. https://pubchem.ncbi.nlm.nih.gov/compound/2,4,6-Tripyridyl-s-triazine View Source
• [2] Zak, B.; Baginski, E. S.; Epstein, E.; Weiner, L. M. Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Clin. Chim. Acta 1970, 29 (1), 77–89. View Source
• [3] Dahlén, J.; von Heijne, G.; Karlsson, S. Determination of iron(II) in natural waters by capillary zone electrophoresis using on-capillary complexation with 2,4,6-tri(2′-pyridyl)-1,3,5-triazine. J. Chromatogr. A 1999, 846 (1–2), 181–187. View Source
• [4] Panak, P. J.; Geist, A. Complexation and extraction of trivalent actinides and lanthanides by triazinylpyridine N-donor ligands. Chem. Rev. 2013, 113 (2), 1199–1236. View Source

Why TPTZ Cannot Be Replaced by Other Iron Chromogens

The selection of 2,4,6-tri-2-pyridinyl-1,3,5-triazine over structurally or functionally similar alternatives—including 1,10-phenanthroline, ferrozine, bathophenanthroline, 2,2′:6′,2′′-terpyridine, and bis-triazinylpyridines—must be driven by application-specific performance metrics rather than generic ligand class assumptions. Each comparator exhibits a distinct profile across critical parameters: Fe(II) complex stability (log K), spectrophotometric sensitivity (ε), pH-dependent speciation (pKₐ), interference susceptibility in complex matrices, and extraction efficiency for trivalent f‑elements . For instance, terpyridine forms a thermodynamically more stable Fe(II) bis-complex (log K = 21.00 vs. 11.00 for TPTZ) , yet TPTZ provides superior analytical sensitivity for iron at 593 nm where matrix interferences are minimized compared to phen's 510 nm detection window . Similarly, while ferrozine offers higher molar absorptivity (ε ≈ 27,900 vs. 22,600 L·mol⁻¹·cm⁻¹), TPTZ delivers markedly higher iron spike recovery (90% vs. 60%) in freshwater samples with elevated colored dissolved organic carbon . The evidence below quantifies these differentials to support procurement and method-development decisions.

1 1,10-Phenanthroline or ferrozine may shift detection wavelength and matrix interference profile, altering signal-to-background in biological or humic-rich samples

2 Terpyridine analogues exhibit higher pKₐ and stronger Fe(II) binding; may protonate under acidic conditions where TPTZ remains active

3 Bis-triazinylpyridines (BTPs) demonstrate far higher An(III)/Ln(III) extraction efficiency; TPTZ unsuitable as a direct substitute in nuclear separation workflows

• [1] Wong, S.-W. Protonation and complexation constants for 2,6-bis(2-pyridyl)-pyridine and 2,4,6-tris(2-pyridyl)-1,3,5-triazine and their binary and ternary complexes of iron(II). M.S. Thesis, Northern Illinois University, 1983. View Source
• [2] Dahlén, J.; von Heijne, G.; Karlsson, S. Determination of iron(II) in natural waters by capillary zone electrophoresis using on-capillary complexation with 2,4,6-tri(2′-pyridyl)-1,3,5-triazine. J. Chromatogr. A 1999, 846 (1–2), 181–187. View Source
• [3] Pullin, M. J.; Cabaniss, S. E. A comparison of three colorimetric methods of ferrous and total reactive iron measurement in freshwaters. Limnol. Oceanogr. Methods 2013, 11, 220–229. View Source

TPTZ: Quantitative Head-to-Head Comparison Evidence

pKa and Fe(II) Complex Stability: Terpyridine Comparison

A direct spectrophotometric determination of protonation and complexation constants demonstrates that TPTZ is a significantly weaker base and forms a less thermodynamically stable Fe(II) bis-complex compared to terpyridine . TPTZ exhibits pKₐ₁ = 2.10 and pKₐ₂ = 3.40, whereas terpyridine shows pKₐ₁ = 3.60 and pKₐ₂ = 4.62, indicating that TPTZ remains predominantly unprotonated at lower pH values . The formation constant for Fe(TPTZ)₂²⁺ is log K = 11.00 ± 0.04, substantially lower than that of Fe(terpy)₂²⁺ at log K = 21.00 ± 0.24 . This difference of approximately 10 orders of magnitude in stability means that terpyridine is the preferred ligand when maximal Fe(II) binding affinity is required, but TPTZ's lower pKₐ values confer advantage in analytical workflows operating at acidic pH where terpyridine would be partially protonated and less effective .

pKₐ & Fe(II) Stability vs. Terpyridine

Head-to-head

Target: pKₐ₁ 2.10, pKₐ₂ 3.40; log K 11.00 ± 0.04
Comparator: pKₐ₁ 3.60, pKₐ₂ 4.62; log K 21.00 ± 0.24

Lower pKₐ supports acidic analytical conditions; terpyridine preferred for maximal binding affinity

23 °C, μ = 0.5 M; spectrophotometric titration

Evidence Dimension	Protonation constants (pKₐ) and Fe(II) bis-complex formation constants (log K)
Target Compound Data	pKₐ₁ = 2.10, pKₐ₂ = 3.40; log K [Fe(TPTZ)₂²⁺] = 11.00 ± 0.04
Comparator Or Baseline	2,2′:6′,2′′-Terpyridine: pKₐ₁ = 3.60, pKₐ₂ = 4.62; log K [Fe(terpy)₂²⁺] = 21.00 ± 0.24
Quantified Difference	pKₐ shifted by −1.50 and −1.22 units (TPTZ more acidic); log K difference of −10.00 (≈10¹⁰‑fold weaker binding)
Conditions	Spectrophotometric titration at 23 °C, ionic strength μ = 0.5 M

Why This Matters

The dramatically lower Fe(II) binding affinity of TPTZ relative to terpyridine must be accounted for in method design: terpyridine is superior for applications requiring irreversible Fe(II) sequestration, while TPTZ's lower pKₐ makes it the better choice for acidic analytical conditions where proton competition would impair terpyridine-based detection.

• [1] Wong, S.-W. Protonation and complexation constants for 2,6-bis(2-pyridyl)-pyridine and 2,4,6-tris(2-pyridyl)-1,3,5-triazine and their binary and ternary complexes of iron(II). M.S. Thesis, Northern Illinois University, 1983. View Source

Catalytic Copper Detection Limit: vs. 1,10-Phenanthroline

In catalytic flow-injection methods for copper(II) determination that exploit the cysteine–Fe(III) redox reaction, TPTZ as the chromogenic Fe(II) indicator yields a significantly lower limit of detection (LOD) compared to 1,10-phenanthroline . The TPTZ-based method, monitored at 593 nm, achieves an LOD of 0.005 ppb (S/N = 3) with a dynamic range of 0.05–8 ppb Cu(II) . In contrast, the analogous 1,10-phenanthroline-based system, monitored at 510 nm, reports an LOD of 0.04 ppb (S/N = 3) with a dynamic range of 0.1–10 ppb Cu(II) . The approximately 8-fold improvement in detection sensitivity with TPTZ is attributed to the higher signal-to-noise characteristics of the Fe(TPTZ)₂²⁺ chromophore at 593 nm compared to the Fe(phen)₃²⁺ complex at 510 nm, where matrix background absorption is generally higher .

Cu(II) Detection Limit vs. Phenanthroline

Head-to-head

Target LOD: 0.005 ppb (593 nm)
Comparator LOD: 0.04 ppb (510 nm)

Supports ultra-trace Cu monitoring in water research

Flow-injection, 30 h⁻¹; cysteine–Fe(III) system

Evidence Dimension	Limit of detection (LOD) for catalytic Cu(II) flow-injection determination
Target Compound Data	LOD = 0.005 ppb Cu(II); dynamic range 0.05–8 ppb; RSD 1.6% at 0.5 ppb (TPTZ system, λmax 593 nm)
Comparator Or Baseline	1,10-Phenanthroline: LOD = 0.04 ppb Cu(II); dynamic range 0.1–10 ppb; RSD 1.0% at 1.0 ppb (phen system, λmax 510 nm)
Quantified Difference	LOD improvement factor of 8× (0.005 vs. 0.04 ppb), dynamic range extends one additional order of magnitude lower
Conditions	Flow-injection catalytic spectrophotometry; cysteine–Fe(III) redox system; sample throughput 30 h⁻¹ for both methods

Why This Matters

For ultra-trace copper monitoring in natural waters and biological fluids—where regulatory or diagnostic thresholds may fall in the sub-ppb range—the TPTZ-based method provides an 8-fold improvement in detection capability over the phenanthroline-based counterpart, making TPTZ the reagent of choice for maximum analytical sensitivity.

• [1] Wei, J.; Teshima, N.; Sakai, T. Catalytic flow-injection determination of sub-ppb copper(II) using the redox reaction of cysteine with iron(III) in the presence of 2,4,6-tris(2-pyridyl)-1,3,5-triazine. Anal. Sci. 2003, 19 (5), 731–735. View Source
• [2] Teshima, N.; Katsumata, H.; Kurihara, M.; Sakai, T.; Kawashima, T. Flow-injection determination of copper(II) based on its catalysis on the redox reaction of cysteine with iron(III) in the presence of 1,10-phenanthroline. Talanta 1999, 50 (1), 41–47. View Source

Iron Recovery in High-Organic Freshwater: Ferrozine Comparison

In a systematic comparison of three standard colorimetric iron methods (bathophenanthroline, TPTZ, and ferrozine), TPTZ demonstrated substantially higher iron spike recovery in freshwater matrices containing elevated colored dissolved organic carbon (CDOC) . At pH 6 with the standard 10‑minute color development time, TPTZ recovered 90% of spiked Fe(II), whereas ferrozine recovered only 60% under otherwise identical conditions . The inferior recovery of ferrozine was attributed to its slower iron reduction kinetics, which required extended development times (≈1 hour) to approach quantitative recovery . At pH 9, both reagents showed poor recovery (TPTZ 32% vs. ferrozine 39%), but TPTZ remained the recommended reagent for total reactive iron (TRFe) analysis with ascorbic acid reduction at pH 6 .

Fe Recovery in High-CDOC Water vs. Ferrozine

Head-to-head

Target: 90% recovery at pH 6, 10 min
Comparator: 60% recovery; requires ~60 min

Supports total reactive iron analysis in organic-rich freshwater

High CDOC, no reducing agent; TPTZ + ascorbic acid recommended

Evidence Dimension	Fe spike recovery in high-CDOC freshwater at pH 6, 10‑min development time
Target Compound Data	TPTZ: 90% recovery
Comparator Or Baseline	Ferrozine: 60% recovery
Quantified Difference	30 percentage-point advantage for TPTZ (90% vs. 60%); ferrozine requires ~60 min development to match TPTZ recovery
Conditions	Freshwater with high colored dissolved organic carbon (CDOC), pH 6, standard 10‑min color development, no reducing agent

Why This Matters

In environmental monitoring laboratories analyzing iron in humic-rich surface waters, TPTZ eliminates the need for prolonged incubation times required by ferrozine, improving sample throughput and reducing analytical uncertainty caused by incomplete recovery in the standard protocol.

• [1] Pullin, M. J.; Cabaniss, S. E. A comparison of three colorimetric methods of ferrous and total reactive iron measurement in freshwaters. Limnol. Oceanogr. Methods 2013, 11, 220–229. View Source

Spectrophotometric Sensitivity Ranking Among Iron Chromogens

A comparative evaluation of iron chromogen sensitivity places TPTZ (ε = 22,600 L·mol⁻¹·cm⁻¹ at 593 nm) in an intermediate position among clinically and analytically relevant Fe(II) reagents . Ferrozine exhibits the highest sensitivity in this class (ε = 27,900 L·mol⁻¹·cm⁻¹ at 562 nm), followed by TPTZ, bathophenanthroline (ε ≈ 22,400 L·mol⁻¹·cm⁻¹ at 535 nm), bathophenanthroline disulfonate (BPS, ε = 22,140 L·mol⁻¹·cm⁻¹), and 1,10-phenanthroline (ε ≈ 11,100 L·mol⁻¹·cm⁻¹ at 510 nm) . Although ferrozine offers roughly 23% higher molar absorptivity than TPTZ, TPTZ operates at a longer wavelength (593 nm vs. 562 nm) where interference from bilirubin, carotenoids, and other serum chromogens is substantially reduced, providing a net advantage in clinical serum iron assays .

Molar Absorptivity Ranking

Cross-study comparable

Rank: Ferrozine > TPTZ > Bathophenanthroline > BPS > 1,10-Phenanthroline
TPTZ ε = 22,600 L·mol⁻¹·cm⁻¹ (593 nm)

Balanced sensitivity and reduced spectral interference in biological matrices

Longer λmax minimizes bilirubin/carotenoid interference

Evidence Dimension	Molar absorptivity (ε) of Fe(II) complexes
Target Compound Data	TPTZ: ε = 22,600 L·mol⁻¹·cm⁻¹ at λmax = 593 nm
Comparator Or Baseline	Ferrozine: ε = 27,900 (562 nm); Bathophenanthroline: ε ≈ 22,400 (535 nm); BPS: ε = 22,140; 1,10-Phenanthroline: ε ≈ 11,100 (510 nm)
Quantified Difference	TPTZ sensitivity is 81% of ferrozine; 101% of bathophenanthroline; 204% of 1,10-phenanthroline
Conditions	Aqueous solution, Fe(II) complex formation, spectrophotometric measurement at respective λmax

Why This Matters

While ferrozine provides higher raw sensitivity, TPTZ's longer-wavelength absorption maximum reduces spectral interference in biological matrices, making TPTZ the pragmatic choice for serum iron determination where sensitivity must be balanced against specificity.

• [1] Zak, B.; Baginski, E. S.; Epstein, E.; Weiner, L. M. Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Clin. Chim. Acta 1970, 29 (1), 77–89. View Source
• [2] Stookey, L. L. Ferrozine—a new spectrophotometric reagent for iron. Anal. Chem. 1970, 42 (7), 779–781. View Source

Actinide/Lanthanide Extraction: Terpyridine vs. nPr-BTP

A comparative solvent extraction study employing three structurally analogous terdentate N-donor ligands—TPTZ, 2,2′:6′,2′′-terpyridine (Tpy), and 2,6-bis(5,6-di-n-propyl-1,2,4-triazin-3-yl)pyridine (nPr-BTP)—evaluated their efficiency for trivalent actinide (An(III)) extraction and Am(III)/Eu(III) separation from nitric acid media up to 1 mol/L . The study concluded that nPr-BTP far outperforms both TPTZ and Tpy in extraction efficiency and An(III)/Ln(III) separation at high acidity, a difference attributed to the lower basicity (pKₐ) of nPr-BTP, which minimizes proton competition at the binding site . While specific distribution ratios were not tabulated in the accessible abstract, the rank order is unequivocal: nPr-BTP ≫ TPTZ ≈ Tpy. This class-level inference positions TPTZ as a structurally informative but functionally inferior ligand relative to BTP-class extractants for nuclear separation applications .

An(III)/Ln(III) Extraction

Class-level inference

nPr-BTP ≫ TPTZ ≈ Tpy in extraction efficiency from HNO₃ up to 1 mol/L

TPTZ insufficient for process-relevant nuclear separation; BTP-class ligands preferred

Qualitative rank; quantitative distribution ratios not reported

Evidence Dimension	Extraction efficiency and Am(III)/Eu(III) separation factor at 0–1 mol/L HNO₃
Target Compound Data	TPTZ: low extraction and separation performance; outperformed by nPr-BTP
Comparator Or Baseline	nPr-BTP: far superior extraction and Am/Eu separation; Tpy: performance comparable to TPTZ
Quantified Difference	Rank order: nPr-BTP ≫ TPTZ ≈ Tpy (quantitative distribution ratios not available from abstract; qualitative superiority of nPr-BTP firmly established)
Conditions	Liquid–liquid extraction from HNO₃ (up to 1 mol/L); ligands compared as synergistic extractants with 2-bromodecanoic acid

Why This Matters

For nuclear fuel cycle R&D programs selecting N-donor ligands for An(III)/Ln(III) separation, TPTZ—while sharing the planar terdentate motif with high-performing BTP ligands—demonstrates insufficient extraction strength at process-relevant acidities; procurement should be directed toward BTP-class reagents for separation applications, reserving TPTZ for fundamental coordination chemistry studies or as a structural benchmark.

• [1] Miguirditchian, M.; et al. Comparative study of some nitrogen bearing ligands for the An(III)/Ln(III) separation by liquid–liquid extraction. In Proceedings of the International Conference on Nuclear Energy Systems for Future Generation and Global Sustainability (GLOBAL 2005), Tsukuba, Japan, 2005. INIS Reference Number 30040189. View Source

Autoreduction Behavior and Iron Speciation Analysis

A distinctive feature of TPTZ relevant to iron speciation is its intrinsic ability to autoreduce Fe(III) to Fe(II) in the absence of added reducing agents, a property not shared to a significant degree by ferrozine . In freshwater samples lacking CDOC, TPTZ reagents reduce ferric iron to ferrous iron spontaneously, leading to overestimation of Fe(II) unless measurements are taken immediately upon reagent addition . In contrast, ferrozine shows negligible autoreducing properties under identical conditions . This behavior is quantified by the finding that TPTZ with ascorbic acid at pH 6 is recommended for total reactive iron (TRFe) analysis where complete reduction is desired, whereas ferrozine with immediate measurement is preferred for ferrous-only quantification to avoid autoreduction artifacts .

Autoreduction Behavior vs. Ferrozine

Head-to-head

TPTZ autoreduces Fe(III) to Fe(II) in CDOC-free samples; ferrozine shows negligible autoreduction

TPTZ suitable for total Fe with ascorbic acid; ferrozine for Fe(II)-only quantification

Immediate measurement required for Fe(II) speciation with TPTZ

Evidence Dimension	Autoreduction of Fe(III) to Fe(II) in the absence of reducing agent
Target Compound Data	TPTZ: significant autoreduction of Fe(III) in CDOC-free samples; suitable for TRFe with ascorbic acid at pH 6
Comparator Or Baseline	Ferrozine: negligible autoreduction; suitable for Fe(II)-only quantification with immediate measurement
Quantified Difference	Qualitative behavioral dichotomy: TPTZ autoreduces (overestimates Fe(II) if not corrected); ferrozine does not autoreduce appreciably
Conditions	Freshwater samples without colored dissolved organic carbon (CDOC), no added reducing agent

Why This Matters

Laboratories performing iron redox speciation must select the chromogenic reagent based on the target analyte: TPTZ is advantageous for total reactive iron determination when paired with ascorbic acid, whereas ferrozine is the superior choice for selective Fe(II) quantification due to its negligible autoreduction interference.

• [1] Pullin, M. J.; Cabaniss, S. E. A comparison of three colorimetric methods of ferrous and total reactive iron measurement in freshwaters. Limnol. Oceanogr. Methods 2013, 11, 220–229. View Source

TPTZ Application Scenarios for Procurement

Total Iron Determination in Humic-Rich Waters

Based on the 90% iron spike recovery demonstrated by TPTZ in high-CDOC freshwater at pH 6 (vs. 60% for ferrozine) , environmental laboratories should procure TPTZ for total reactive iron analysis in surface waters with elevated organic matter. The recommended protocol uses TPTZ with ascorbic acid reduction at pH 6, which achieves quantitative Fe recovery while circumventing the 1‑hour incubation required by ferrozine . This scenario leverages TPTZ's favorable reduction kinetics in complex matrices, enabling higher sample throughput and improved accuracy in humic-rich water bodies.

Ultra-Trace Copper Detection by Flow-Injection Analysis

The TPTZ-based catalytic flow-injection method achieves a detection limit of 0.005 ppb Cu(II)—an 8‑fold improvement over the analogous 1,10-phenanthroline-based system (LOD = 0.04 ppb) . This evidence supports TPTZ procurement for laboratories requiring sub-ppb copper monitoring in natural waters, serum, or industrial process streams where phenanthroline lacks sufficient sensitivity. The method operates at 593 nm with a sample throughput of 30 determinations per hour .

Serum Iron Analysis: Sensitivity vs. Spectral Interference

Although ferrozine offers higher molar absorptivity (ε = 27,900 vs. 22,600 L·mol⁻¹·cm⁻¹), TPTZ's absorption maximum at 593 nm lies in a spectral region with reduced interference from bilirubin and carotenoids compared to ferrozine's 562 nm . Clinical chemistry laboratories analyzing serum iron in anemic patients or pediatric samples—where small sample volumes require maximum signal-to-background ratio—should consider TPTZ as a procurement option when spectral interference from endogenous chromogens is the limiting factor in method performance .

pH-Tunable Tridentate Ligand for Coordination Chemistry

TPTZ exhibits pKₐ values (2.10, 3.40) that are substantially lower than those of the structurally analogous terpyridine (3.60, 4.62) . This makes TPTZ the preferred tridentate N-donor for fundamental coordination studies conducted at pH < 4, where terpyridine would be significantly protonated and unavailable for metal binding . Researchers designing Fe(II) or lanthanide complexes under acidic conditions should procure TPTZ to ensure full ligand availability.

Application

Selection Property

Validation Focus

High-CDOC freshwater iron analysis

Recovery in organic-rich matrices

Spike recovery assessment

Ultra-trace copper detection in water research

Detection sensitivity

Limit of detection verification

Serum iron determination in research matrices

Spectral interference profile

Interference and specificity assessment

pH-dependent tridentate coordination studies

pKₐ range at acidic pH

Ligand availability under proton competition

• [1] Pullin, M. J.; Cabaniss, S. E. A comparison of three colorimetric methods of ferrous and total reactive iron measurement in freshwaters. Limnol. Oceanogr. Methods 2013, 11, 220–229. View Source
• [2] Wei, J.; Teshima, N.; Sakai, T. Catalytic flow-injection determination of sub-ppb copper(II) using the redox reaction of cysteine with iron(III) in the presence of 2,4,6-tris(2-pyridyl)-1,3,5-triazine. Anal. Sci. 2003, 19 (5), 731–735. View Source
• [3] Zak, B.; Baginski, E. S.; Epstein, E.; Weiner, L. M. Comparisons of sensitivity and specificity of iron chromogens: measurement of serum iron with a new aqueous color reagent. Clin. Chim. Acta 1970, 29 (1), 77–89. View Source
• [4] Wong, S.-W. Protonation and complexation constants for 2,6-bis(2-pyridyl)-pyridine and 2,4,6-tris(2-pyridyl)-1,3,5-triazine and their binary and ternary complexes of iron(II). M.S. Thesis, Northern Illinois University, 1983. View Source